2-methoxypyridine-3-thiol
Overview
Description
Synthesis Analysis
The synthesis of 2-methoxypyridine derivatives involves various processes such as [3+3], [4+2], [5+1] cyclization processes or domino reactions . These compounds possess a slightly non-planar bent conformation with various intermolecular interactions .Molecular Structure Analysis
The molecular structure of 2-methoxypyridine-3-thiol is represented by the chemical formula C6H7NOS. The structure of 2-methoxypyridine is represented by the chemical formula C6H7NO .Chemical Reactions Analysis
The known methods for synthesis of thioxopyrimidines and their condensed analogs with exocyclic sulfur atom are summarized and discussed. The most popular approaches are based on [3+3], [4+2], [5+1] cyclization processes or domino reactions .Scientific Research Applications
Suzuki–Miyaura Coupling
The Suzuki–Miyaura (SM) coupling reaction is a powerful method for forming carbon–carbon bonds. It involves the cross-coupling of two different fragments, facilitated by a palladium catalyst. The success of SM coupling lies in its mild reaction conditions and functional group tolerance. 2-Methoxypyridine-3-boronic acid serves as an organoboron reagent in this process, allowing the formation of new C–C bonds. Its environmentally benign nature and rapid transmetalation with palladium complexes contribute to its widespread use .
Borinic Acid Derivatives in Catalysis
Borinic acids and their chelate derivatives are essential in cross-coupling reactions and catalysis. These compounds play a crucial role in creating new bonds and modifying organic molecules2-Methoxypyridine-3-boronic acid can serve as a borinic acid derivative, participating in various catalytic processes .
Safety and Hazards
2-Methoxypyridine is classified as one of the liquids and gases that have the potential to catch fire . It causes irritation to the skin and has the potential to lead to skin corrosion . It is highly irritating to the eyes and has the potential to cause substantial damage to the eyes if it is allowed to continue . Inflammation of the respiratory system is a distinct possibility .
Mechanism of Action
Target of Action
Mode of Action
It’s known that the compound’s interaction with its targets could lead to various changes at the molecular level .
Biochemical Pathways
It’s known that pyridine derivatives can participate in various biochemical reactions, including the suzuki–miyaura cross-coupling reaction .
Result of Action
It’s known that pyridine derivatives can exhibit various effects, such as luminescence, when they interact with other molecules .
Action Environment
It’s known that the success of the suzuki–miyaura cross-coupling reaction, which involves pyridine derivatives, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-methoxypyridine-3-thiol can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "2-methoxypyridine", "sodium hydride", "carbon disulfide", "chloroacetic acid", "sodium hydroxide", "hydrochloric acid", "ethanol" ], "Reaction": [ "Step 1: React 2-methoxypyridine with sodium hydride in ethanol to form the sodium salt of 2-methoxypyridine.", "Step 2: Add carbon disulfide to the reaction mixture and stir for several hours to form the corresponding dithiocarbamate.", "Step 3: Treat the dithiocarbamate with chloroacetic acid in the presence of sodium hydroxide to form the corresponding thioamide.", "Step 4: Acidify the reaction mixture with hydrochloric acid to protonate the thioamide and form the desired product, 2-methoxypyridine-3-thiol." ] } | |
CAS RN |
2229360-57-8 |
Product Name |
2-methoxypyridine-3-thiol |
Molecular Formula |
C6H7NOS |
Molecular Weight |
141.2 |
Purity |
95 |
Origin of Product |
United States |
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